Cas no 2227750-88-9 (rac-(1R,2S)-2-7-({(9H-fluoren-9-yl)methoxycarbonyl}amino)heptanamidocyclopentane-1-carboxylic acid)

• Product Name: rac-(1R,2S)-2-7-({(9H-fluoren-9-yl)methoxycarbonyl}amino)heptanamidocyclopentane-1-carboxylic acid
• CAS No: 2227750-88-9
• MF: C₂₈H₃₄N₂O₅
• MW: 478.579967975616
• CID: 5825542
• PubChem ID: 165877255
• Update Time: 2025-06-14

rac-(1R,2S)-2-7-({(9H-fluoren-9-yl)methoxycarbonyl}amino)heptanamidocyclopentane-1-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• rac-(1R,2S)-2-7-({(9H-fluoren-9-yl)methoxycarbonyl}amino)heptanamidocyclopentane-1-carboxylic acid
• rac-(1R,2S)-2-[7-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)heptanamido]cyclopentane-1-carboxylic acid
• 2227750-88-9
• EN300-1533541

• Inchi： 1S/C28H34N2O5/c31-26(30-25-15-9-14-23(25)27(32)33)16-3-1-2-8-17-29-28(34)35-18-24-21-12-6-4-10-19(21)20-11-5-7-13-22(20)24/h4-7,10-13,23-25H,1-3,8-9,14-18H2,(H,29,34)(H,30,31)(H,32,33)/t23-,25+/m1/s1
• InChI Key： MPLDBLPSXNEWAN-NOZRDPDXSA-N
• SMILES： OC([C@@H]1CCC[C@@H]1NC(CCCCCCNC(=O)OCC1C2C=CC=CC=2C2=CC=CC=C12)=O)=O

Computed Properties

• Exact Mass: 478.24677219g/mol
• Monoisotopic Mass: 478.24677219g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 35
• Rotatable Bond Count: 12
• Complexity: 706
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 2
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.9
• Topological Polar Surface Area: 105Ų

Additional information on rac-(1R,2S)-2-7-({(9H-fluoren-9-yl)methoxycarbonyl}amino)heptanamidocyclopentane-1-carboxylic acid

Research Brief on rac-(1R,2S)-2-7-({(9H-fluoren-9-yl)methoxycarbonyl}amino)heptanamidocyclopentane-1-carboxylic acid (CAS: 2227750-88-9)

In recent years, the compound rac-(1R,2S)-2-7-({(9H-fluoren-9-yl)methoxycarbonyl}amino)heptanamidocyclopentane-1-carboxylic acid (CAS: 2227750-88-9) has garnered significant attention in the field of chemical biology and pharmaceutical research. This molecule, characterized by its intricate structure featuring a cyclopentane core and a fluorenylmethoxycarbonyl (Fmoc) protecting group, has been explored for its potential applications in peptide synthesis, drug delivery, and targeted therapeutics. The presence of the Fmoc group is particularly noteworthy, as it is widely utilized in solid-phase peptide synthesis (SPPS) to protect amino groups during the assembly of peptide chains.

Recent studies have focused on the synthetic pathways and optimization strategies for producing rac-(1R,2S)-2-7-({(9H-fluoren-9-yl)methoxycarbonyl}amino)heptanamidocyclopentane-1-carboxylic acid with high purity and yield. Researchers have employed advanced techniques such as high-performance liquid chromatography (HPLC) and nuclear magnetic resonance (NMR) spectroscopy to characterize the compound and ensure its structural integrity. These efforts are critical for its potential use in the development of novel bioactive peptides and small-molecule drugs.

One of the key findings from recent research is the compound's role as a building block in the synthesis of cyclic peptides, which are increasingly recognized for their therapeutic potential due to their enhanced stability and bioavailability compared to linear peptides. The cyclopentane moiety in the molecule provides a rigid scaffold that can mimic natural peptide conformations, making it a valuable tool for drug design. Additionally, the Fmoc-protected amino group allows for selective deprotection and further functionalization, enabling the construction of complex peptide architectures.

In the context of drug delivery, rac-(1R,2S)-2-7-({(9H-fluoren-9-yl)methoxycarbonyl}amino)heptanamidocyclopentane-1-carboxylic acid has been investigated for its ability to enhance the cellular uptake of therapeutic agents. Studies have demonstrated that conjugating this compound to drug molecules can improve their solubility and permeability, thereby increasing their efficacy. This property is particularly relevant for the development of treatments targeting intracellular pathogens or cancers, where efficient drug delivery is a major challenge.

Looking ahead, the potential applications of rac-(1R,2S)-2-7-({(9H-fluoren-9-yl)methoxycarbonyl}amino)heptanamidocyclopentane-1-carboxylic acid are vast. Ongoing research is exploring its use in the design of peptide-based vaccines, enzyme inhibitors, and antimicrobial agents. Furthermore, its compatibility with automated peptide synthesizers makes it an attractive candidate for high-throughput screening and combinatorial chemistry approaches. As the field of chemical biology continues to evolve, this compound is poised to play a pivotal role in advancing both fundamental research and therapeutic innovation.